Cas no 847396-35-4 (1-benzyl-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one)

• Product Name: 1-benzyl-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• CAS No: 847396-35-4
• MF: C₂₁H₂₃N₃O
• MW: 333.426824808121
• CID: 6399951
• PubChem ID: 4754185
• Update Time: 2025-05-21

1-benzyl-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• 1-benzyl-4-(1-propyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 1-benzyl-4-(1-propyl-1H-benzimidazol-2-yl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(phenylmethyl)-4-(1-propyl-1H-benzimidazol-2-yl)-
• SR-01000907666-1
• HMS1420D10
• IFLab1_002892
• 847396-35-4
• SR-01000907666
• Z111780694
• 1-benzyl-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one
• VU0488612-1
• IDI1_009351
• AKOS000274832
• AKOS016041225
• F0660-1866

• Inchi： 1S/C21H23N3O/c1-2-12-24-19-11-7-6-10-18(19)22-21(24)17-13-20(25)23(15-17)14-16-8-4-3-5-9-16/h3-11,17H,2,12-15H2,1H3
• InChI Key： MDYSZPHLVHPHLT-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(C2N(CCC)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 333.184112366g/mol
• Monoisotopic Mass: 333.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 580.5±50.0 °C(Predicted)
• pka: 5.39±0.10(Predicted)

Additional information on 1-benzyl-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

Comprehensive Overview of 1-benzyl-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 847396-35-4)

The compound 1-benzyl-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 847396-35-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex architecture, featuring a benzodiazole core fused with a pyrrolidinone ring, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-benzyl-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one has surged, driven by advancements in medicinal chemistry and drug design. This compound’s CAS No. 847396-35-4 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its benzyl and propyl substituents contribute to its lipophilicity, a critical factor in optimizing drug-like properties such as membrane permeability and metabolic stability.

One of the most discussed topics in the context of 1-benzyl-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one is its potential role in central nervous system (CNS) therapeutics. The benzodiazole moiety is known to exhibit affinity for neurotransmitter receptors, sparking interest in its application for neurological disorders. Additionally, its pyrrolidin-2-one fragment is a common motif in nootropic agents, further highlighting its versatility. These attributes align with the growing public interest in cognitive enhancers and neuroprotective compounds, making it a hot topic in online forums and scientific discussions.

From a synthetic perspective, CAS No. 847396-35-4 represents a fascinating challenge for organic chemists. The construction of its 1,3-benzodiazole ring requires precise cyclization strategies, often involving catalytic systems or microwave-assisted reactions. Such methodologies are frequently explored in green chemistry initiatives, which aim to reduce waste and improve efficiency. This aligns with the broader trend of sustainable synthesis, a key focus area for modern researchers and industries.

The physicochemical properties of 1-benzyl-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one also merit discussion. Its logP value and hydrogen-bonding capacity are critical parameters for ADME (Absorption, Distribution, Metabolism, Excretion) profiling, a cornerstone of pharmacokinetic optimization. These factors are often queried in search engines by professionals seeking data for preclinical development. Moreover, its crystalline form and solubility profile are essential for formulation scientists working on drug delivery systems.

In the realm of intellectual property, CAS No. 847396-35-4 has been referenced in several patents, underscoring its commercial potential. Companies specializing in small molecule therapeutics are actively investigating derivatives of this compound for orphan diseases and precision medicine applications. This ties into the rising popularity of personalized healthcare, a topic dominating medical conferences and investor reports.

To conclude, 1-benzyl-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 847396-35-4) is a multifaceted compound with broad implications for science and industry. Its structural complexity, combined with its potential in CNS drug development and sustainable chemistry, ensures its place as a subject of ongoing research. As interest in heterocyclic scaffolds and bioactive molecules continues to grow, this compound will likely remain a focal point for innovation and discovery.